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Compound of Interest

Compound Name: Serdemetan

Cat. No.: B1683916 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical compounds like Serdemetan is a critical component of maintaining a safe

and compliant laboratory environment. Adherence to established safety protocols not only

protects personnel from potential hazards but also prevents environmental contamination. This

document provides a comprehensive guide to the proper disposal procedures for Serdemetan,

drawing from safety data sheet (SDS) recommendations and general best practices for

laboratory waste management.

Hazard Identification and Safety Precautions
Serdemetan (also known as JNJ-26854165) is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1]. Therefore, preventing its release into the

environment is of paramount importance.

Key Precautionary Statements:

P273: Avoid release to the environment[1].

P391: Collect spillage[1].

P501: Dispose of contents/container to an approved waste disposal plant[1].

Before handling Serdemetan, it is crucial to wash hands and any exposed skin thoroughly after

handling[1]. Do not eat, drink, or smoke when using this product[1].
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Serdemetan Disposal Protocol
The primary directive for the disposal of Serdemetan is to consign it to an approved hazardous

waste disposal facility[1]. This ensures that the compound is managed and neutralized in a

controlled and environmentally responsible manner.

Step-by-Step Disposal Procedure:

Waste Segregation:

Collect all waste materials containing Serdemetan, including unused product,

contaminated consumables (e.g., pipette tips, gloves, and vials), and spillage cleanup

materials, in a dedicated and clearly labeled waste container.

Do not mix Serdemetan waste with other waste streams unless explicitly permitted by

your institution's waste management guidelines.

Container Selection and Labeling:

Use a chemically resistant, leak-proof container for collecting Serdemetan waste. The

container must be securely sealed to prevent any leakage.

Label the waste container clearly with the following information:

"Hazardous Waste"

"Serdemetan" or "JNJ-26854165"

The appropriate hazard pictograms (e.g., harmful, environmentally hazardous).

Accumulation start date.

Storage of Waste:

Store the sealed waste container in a designated hazardous waste accumulation area

within the laboratory.

This area should be secure, well-ventilated, and away from incompatible materials.
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Arrange for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the

Serdemetan waste.

Follow all institutional and local regulations for hazardous waste disposal.

In the event of a spill, it is critical to collect the spillage immediately to prevent it from entering

drains or the wider environment[1]. Use appropriate personal protective equipment (PPE)

during cleanup and dispose of the cleanup materials as hazardous waste.

Quantitative Data Summary
Property Value Reference

GHS Hazard Statement(s) H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life

with long lasting effects
[1]

GHS Precautionary

Statement(s)

P273: Avoid release to the

environment
[1]

P391: Collect spillage [1]

P501: Dispose of contents/

container to an approved

waste disposal plant

[1]

Serdemetan Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Serdemetan.
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Caption: Workflow for the safe disposal of Serdemetan waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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